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Compound of Interest

Compound Name: (Rac)-GSK547

Cat. No.: B8085333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-GSK547 is the racemic mixture of GSK547, a potent and highly selective inhibitor of

Receptor-Interacting Serine/Threonine-Protein Kinase 1 (RIPK1).[1] RIPK1 is a critical

regulator of cellular necroptosis, a form of programmed cell death, and is also involved in

inflammatory signaling pathways.[2][3] Inhibition of RIPK1 by (Rac)-GSK547 has shown

potential in various research areas, including oncology and inflammatory diseases. These

application notes provide detailed protocols for the dissolution of (Rac)-GSK547 and its

application in cell culture experiments.

Physicochemical and Biological Properties
A summary of the key properties of (Rac)-GSK547 is provided in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₂₀H₁₈F₂N₆O [1]

Molecular Weight 396.39 g/mol [1]

Target
RIPK1 (Receptor-Interacting

Protein Kinase 1)
[1]

Biological Activity
Potent and selective inhibitor

of RIPK1 kinase activity.
[4]

IC₅₀
32 nM in L929 cells (co-treated

with TNFα and zVAD)
[4]

Solubility Data
Proper dissolution is critical for accurate and reproducible experimental results. (Rac)-GSK547
is practically insoluble in water and ethanol but exhibits good solubility in dimethyl sulfoxide

(DMSO).[4] The following table summarizes the solubility of (Rac)-GSK547 in common

solvents.

Solvent Solubility Notes Reference

DMSO
≥ 125 mg/mL (≥

315.35 mM)

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

Sonication or gentle

warming can aid

dissolution.

[1]

Water Insoluble [4]

Ethanol Insoluble [4]
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Protocol 1: Preparation of (Rac)-GSK547 Stock Solution
This protocol describes the preparation of a high-concentration stock solution of (Rac)-GSK547
in DMSO.

Materials:

(Rac)-GSK547 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Pre-warm an aliquot of anhydrous DMSO to room temperature.

Weigh the desired amount of (Rac)-GSK547 powder in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a

10 mM stock solution, add 252.28 µL of DMSO to 1 mg of (Rac)-GSK547).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If precipitation is observed,

sonicate the solution for 5-10 minutes or gently warm it at 37°C until the solution is clear.[4]

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[4] Ensure the tubes are tightly sealed to prevent

moisture absorption.
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Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the DMSO stock solution into cell culture medium for

treating cells.

Materials:

(Rac)-GSK547 stock solution (from Protocol 1)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes

Procedure:

Thaw an aliquot of the (Rac)-GSK547 stock solution at room temperature.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your cell culture experiment. Note: To avoid DMSO toxicity, the final concentration of

DMSO in the cell culture medium should typically not exceed 0.5% (v/v), and ideally be kept

below 0.1%.

Perform a serial dilution of the stock solution in pre-warmed complete cell culture medium.

For example, to prepare a 10 µM working solution from a 10 mM stock, first prepare an

intermediate dilution (e.g., 100 µM) by adding 1 µL of the 10 mM stock to 99 µL of medium.

Then, add 10 µL of the 100 µM intermediate dilution to 90 µL of medium to get the final 10

µM working solution.

Vortex the working solution gently before adding it to the cell culture wells.

Add the appropriate volume of the working solution to your cell culture plates. Remember to

include a vehicle control (medium with the same final concentration of DMSO) in your

experimental setup.
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The following diagrams illustrate the signaling pathway targeted by (Rac)-GSK547 and a

general experimental workflow for its use in cell culture.

TNFα

TNFR1

 binds

Complex I
(TRADD, TRAF2/5, cIAPs)

 recruits

Ub-RIPK1

 ubiquitinates

Complex II
(Necrosome)

 transitions to

NF-κB Activation
(Pro-survival) RIPK1

RIPK3

 activates

MLKL

 phosphorylates

p-MLKL

Necroptosis

 induces

(Rac)-GSK547

 inhibits

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8085333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8085333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: RIPK1 Signaling Pathway and Inhibition by (Rac)-GSK547.
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Caption: General Experimental Workflow for (Rac)-GSK547 in Cell Culture.

Concluding Remarks
These protocols and guidelines are intended to assist researchers in the successful use of

(Rac)-GSK547 in cell culture experiments. Adherence to these procedures will help ensure the

generation of reliable and reproducible data. As with any experimental work, optimization of

concentrations and incubation times for specific cell lines and experimental conditions is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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